![molecular formula C16H15Cl2NO B5763107 N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide](/img/structure/B5763107.png)
N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide is a chemical compound that belongs to the family of benzamides. This compound has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The exact mechanism of action of N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide is not fully understood. However, it is believed to work by inhibiting the synthesis of cell wall components in microorganisms, leading to their death.
Biochemical and Physiological Effects:
N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide is its broad-spectrum antimicrobial activity. It has been found to be effective against a wide range of microorganisms, making it a valuable tool in the study of infectious diseases. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide. One area of research could be the development of new derivatives of this compound with improved activity and reduced toxicity. Another area of research could be the study of the mechanism of action of this compound and its potential applications in the treatment of inflammatory diseases. Additionally, the potential use of this compound in combination with other antimicrobial agents could also be explored.
Synthesis Methods
The synthesis of N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide involves the reaction of 3,4-dichlorobenzyl chloride with 3,4-dimethylbenzamide in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions and the product is obtained in high yield after purification.
Scientific Research Applications
N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide has been extensively used in scientific research due to its potential applications in various fields. It has been found to have antimicrobial, antifungal, and antiviral properties, making it a valuable tool in the study of infectious diseases.
properties
IUPAC Name |
N-[(3,4-dichlorophenyl)methyl]-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO/c1-10-3-5-13(7-11(10)2)16(20)19-9-12-4-6-14(17)15(18)8-12/h3-8H,9H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVVZVLYBWMQGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorobenzyl)-3,4-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.